![molecular formula C7H13NO2 B3102066 (S)-4-(oxiran-2-ylmethyl)morpholine CAS No. 141395-84-8](/img/structure/B3102066.png)
(S)-4-(oxiran-2-ylmethyl)morpholine
Overview
Description
(S)-4-(oxiran-2-ylmethyl)morpholine, also known as MEMO, is a chiral epoxide that has been extensively studied for its potential as a versatile building block in organic synthesis. MEMO has also been found to exhibit interesting biological properties, such as antitumor, antifungal, and antiviral activities.
Scientific Research Applications
Green Polymerization
The compound “(S)-4-(oxiran-2-ylmethyl)morpholine” can be used in the green polymerization process . The monomer is prepared by the reaction of morpholine with epichlorohydrine followed by treatment with sodium hydroxide. The green polymerization is performed in bulk under suitable conditions .
Synthesis of New Morpholino Derivatives
“(S)-4-(oxiran-2-ylmethyl)morpholine” can be synthesized and converted into new morpholino derivatives of propan-2-ols and butan-4-olides . This opens up a new avenue for the creation of novel organic compounds.
Use in Medical Science
The oxime functional group, which is a part of “(S)-4-(oxiran-2-ylmethyl)morpholine”, finds extensive applications in medical science . It can be used in the synthesis of various pharmaceutical compounds.
Use in Catalysis
The oxime functional group in “(S)-4-(oxiran-2-ylmethyl)morpholine” also finds use in catalysis . It can act as a catalyst in various chemical reactions, enhancing the rate of reaction.
Organic Functional Group Transformations
“(S)-4-(oxiran-2-ylmethyl)morpholine” can be used in organic functional group transformations . It can help in the conversion of one functional group to another, aiding in the synthesis of a wide range of organic compounds.
6. Recognition of Essential and Toxic Analytes The oxime functional group in “(S)-4-(oxiran-2-ylmethyl)morpholine” can be used in the recognition of essential and toxic analytes . This can be particularly useful in analytical chemistry for the detection and quantification of various substances.
Mechanism of Action
Target of Action
A related compound, 5-bromoindirubin 3’-(o-oxiran-2-ylmethyl)oxime, has been reported to inhibit cell cycle-related kinases such as cyclin-dependent kinases and glycogen synthase kinase-3β . These kinases play crucial roles in cell cycle regulation and cellular signaling.
Mode of Action
It can be inferred from related compounds that it may interact with its targets, potentially inhibiting their activity and leading to changes in cellular processes .
Biochemical Pathways
Given the potential targets, it may affect pathways related to cell cycle regulation and cellular signaling .
Pharmacokinetics
A related compound, 5-bromoindirubin 3’-(o-oxiran-2-ylmethyl)oxime, has been reported to be a poor substrate and a suicide inhibitor for epoxide hydrolase, an enzyme primarily responsible for its metabolism . This suggests that the compound may have unique pharmacokinetic properties that impact its bioavailability.
Result of Action
Related compounds have been reported to suppress cancer cell growth , suggesting potential cytotoxic effects.
Action Environment
It’s worth noting that the efficacy of related compounds has been reported to be influenced by the presence of certain enzymes, such as epoxide hydrolase .
properties
IUPAC Name |
4-[[(2S)-oxiran-2-yl]methyl]morpholine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO2/c1-3-9-4-2-8(1)5-7-6-10-7/h7H,1-6H2/t7-/m0/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKWQCCPQBCHJBZ-ZETCQYMHSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CC2CO2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1COCCN1C[C@H]2CO2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
143.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-4-(oxiran-2-ylmethyl)morpholine |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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